Cas no 63144-56-9 (3-Bromo-2-methylisoquinolin-2-ium iodide)

• Product Name: 3-Bromo-2-methylisoquinolin-2-ium iodide
• CAS No: 63144-56-9
• MF: C₁₀H₉BrIN
• MW: 349.993633985519
• CID: 2789802
• PubChem ID: 71373290
• Update Time: 2025-04-21

3-Bromo-2-methylisoquinolin-2-ium iodide Chemical and Physical Properties

Names and Identifiers

• DTXSID00796118
• 63144-56-9
• 3-Bromo-2-methylisoquinolin-2-ium iodide

• Inchi： 1S/C10H9BrN.HI/c1-12-7-9-5-3-2-4-8(9)6-10(12)11;/h2-7H,1H3;1H/q+1;/p-1
• InChI Key： PPJFNHMAMNHJJT-UHFFFAOYSA-M
• SMILES： [I-].BrC1=CC2C=CC=CC=2C=[N+]1C

Computed Properties

• Exact Mass: 348.89631Da
• Monoisotopic Mass: 348.89631Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų